N-(3,5-dimethylphenyl)-5-methyl-2,4-dioxo-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-5-methyl-3-(4-methylphenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C23H22N4O3/c1-13-5-7-17(8-6-13)27-22(29)20-19(25-23(27)30)18(12-26(20)4)21(28)24-16-10-14(2)9-15(3)11-16/h5-12H,1-4H3,(H,24,28)(H,25,30)
• InChI Key: ZYTQRBZFDJPQNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NC4=CC(=CC(=C4)C)C)NC2=O
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidines are six-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 3. They are integral parts of DNA and RNA and impart diverse pharmacological properties.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For instance, they can react with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Physical And Chemical Properties Analysis

Pyrimidines are much weaker bases than pyridine and are soluble in water. The physical and chemical properties of a specific pyrimidine derivative would depend on its structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on their structure and the functional groups they contain. Some pyrimidines have been found to act as DNA or RNA alkylators.

Future Directions

Pyrimidine derivatives have shown a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities. Therefore, the development of new pyrimidine derivatives continues to be an active area of research.